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Compound of Interest

Compound Name: CL-55

Cat. No.: B606712

Initial inquiries for a fluorescent probe designated "CL-55" have revealed that this is not a
recognized name for a commercially available or widely documented fluorescent dye.
Extensive searches across scientific literature and supplier databases did not identify a specific
fluorescent probe with this designation for general research applications in cellular imaging or
drug development.

The term "CL-55" or "CL55" has appeared in highly specific research contexts, which are
detailed below. It is crucial for researchers to verify the exact name and nature of the probe
they intend to use to ensure the accuracy and reproducibility of their experiments.

Contextual Appearances of "CL-55" in Scientific
Literature:

While a general-purpose fluorescent probe named "CL-55" is not apparent, the designation has
been used to identify other biological tools and materials:

o Genomic Research: In the field of plant genetics, "CL55" has been used to name a specific
tandem repeat DNA sequence in red clover (Trifolium pratense) and white lupin (Lupinus
albus).[1][2][3] These sequences are used to generate fluorescently labeled DNA probes for
a technique called Fluorescence In Situ Hybridization (FISH), which allows for the
visualization of specific chromosome regions.[1][2] This application is highly specialized for
cytogenetics and is distinct from the use of small molecule fluorescent probes for live-cell
imaging.
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 Virology: In studies of the Epstein-Barr virus (EBV), "CL55" refers to a specific monoclonal
antibody that binds to the viral glycoprotein gB.[4] While antibodies are often labeled with
fluorophores for detection in techniques like immunofluorescence, "CL55" itself denotes the
antibody, not the fluorescent dye.

» Microbiology: A small molecule inhibitor of the type three secretion system in the bacterium
Chlamydia trachomatis has been referred to as "CL-55".[5][6][7][8] This compound is also
known as Fluorothiazinon (FT).[7][8] Its primary function is as a bacterial virulence inhibitor,
and while its effects on cells might be studied using fluorescence microscopy, it is not a
fluorescent probe.

o Cell Line Designation: In CRISPR/Cas9-based gene editing studies, "cl.55" has been used
as a clone number to designate a specific cell line where a particular gene (e.g., SEC61B)
has been fluorescently tagged.[9][10] In this case, "cl.55" is an identifier for a genetically
modified cell line, not the fluorescent probe itself.

e Biochemical Formulations: In studies involving model cell membranes (liposomes), "CL" is a
common abbreviation for the lipid cardiolipin. Formulations have been described with specific
molar percentages, such as "DOPG/CL 55/45 mol%", indicating the relative amounts of
different lipids in the mixture.[11][12] Here, "CL" refers to a lipid component, not a fluorescent
probe.

Recommendations for Researchers

Given the ambiguity surrounding the term "CL-55," it is recommended that researchers,
scientists, and drug development professionals take the following steps:

 Verify the Probe Name: Double-check the original source of the probe's name. It is possible
that "CL-55" is an internal laboratory code, a catalog number from a specific vendor that is
not widely indexed, or a typographical error.

« |dentify the Application: Determine the specific experimental application for which a
fluorescent probe is needed. Key applications include, but are not limited to:

o Labeling of specific organelles (e.g., mitochondria, lysosomes, nucleus).

o Detection of specific ions or molecules (e.qg., calcium, chloride, reactive oxygen species).
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o Visualization of cellular processes (e.g., apoptosis, autophagy, endocytosis).

o Labeling of specific proteins or other biomolecules.

o Consult with Suppliers: Contact technical support from major suppliers of fluorescent probes
(e.g., Thermo Fisher Scientific (Invitrogen), MilliporeSigma, AAT Bioquest, Tocris) with the
intended application. They can provide guidance on selecting a suitable, well-characterized
fluorescent probe.

Once a specific, correctly identified fluorescent probe is chosen, detailed application notes and
protocols can be developed to ensure successful and reproducible experimental outcomes.
Without a clear identification of "CL-55" as a fluorescent probe, providing such documentation
is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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